4,4-Bis(trifluoromethyl)oxetan-2-one
Overview
Description
4,4-Bis(trifluoromethyl)oxetan-2-one is a chemical compound with the molecular formula C5H2F6O2 . It is also known by other names such as 4,4-Bis(trifluoromethyl)-2-oxetanone and 2-Oxetanone, 4,4-bis(trifluoromethyl)- .
Molecular Structure Analysis
The molecular structure of 4,4-Bis(trifluoromethyl)oxetan-2-one consists of a four-membered oxetane ring with two trifluoromethyl groups attached . The InChI string for this compound is InChI=1S/C5H2F6O2/c6-4(7,8)3(5(9,10)11)1-2(12)13-3/h1H2 , and its Canonical SMILES is C1C(=O)OC1(C(F)(F)F)C(F)(F)F .Physical And Chemical Properties Analysis
The molecular weight of 4,4-Bis(trifluoromethyl)oxetan-2-one is 208.06 g/mol . It has a computed XLogP3-AA value of 1.9 , indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity. It has no hydrogen bond donors and eight hydrogen bond acceptors . The exact mass is 207.99589827 g/mol , and the monoisotopic mass is also 207.99589827 g/mol . The topological polar surface area is 26.3 Ų .Scientific Research Applications
Medicinal Chemistry and Drug Development
CF3oxetanone has garnered attention in medicinal chemistry. Researchers explore its potential as a building block for designing novel drugs. The trifluoromethyl groups enhance lipophilicity and metabolic stability, making it an attractive scaffold for drug candidates. By modifying the oxetane ring, scientists can fine-tune properties such as reactivity, solubility, and bioavailability .
Proteomics Research
In proteomics, CF3oxetanone serves as a specialty reagent. Researchers use it for specific labeling or modification of proteins. Its unique chemical properties allow precise tagging, enabling the study of protein interactions, post-translational modifications, and protein dynamics .
Materials Science and Polymer Chemistry
The strained oxetane ring in CF3oxetanone contributes to its reactivity. Scientists explore its use in polymerization reactions, creating functional polymers with tailored properties. These polymers find applications in coatings, adhesives, and advanced materials .
Photochemistry and Photophysics
The trifluoromethyl groups influence the electronic structure of CF3oxetanone. Researchers investigate its photochemical behavior, including excited-state reactions and photodissociation. Understanding these processes aids in designing photoresponsive materials and light-driven transformations .
Environmental Chemistry
CF3oxetanone’s stability and reactivity make it relevant in environmental studies. Researchers explore its fate in air, water, and soil. Additionally, its potential as a precursor for generating reactive intermediates (such as trifluoromethyl radicals) attracts interest in atmospheric chemistry .
Safety Engineering and Hazard Mitigation
In safety engineering, CF3oxetanone plays a role in designing safety enclosures and ventilation systems. Its unique properties allow for effective isolation of hazardous emissions, protecting workers from exposure. Ventilation strategies strategically add and remove air to maintain a safe work environment .
properties
IUPAC Name |
4,4-bis(trifluoromethyl)oxetan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F6O2/c6-4(7,8)3(5(9,10)11)1-2(12)13-3/h1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACSBMCAYILYABW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)OC1(C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40169165 |
Source
|
| Record name | 2-Oxetanone, 4,4-bis(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40169165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Bis(trifluoromethyl)oxetan-2-one | |
CAS RN |
1718-33-8 |
Source
|
| Record name | 2-Oxetanone, 4,4-bis(trifluoromethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001718338 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,4-Bis(trifluoromethyl)-2-oxetanone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=202601 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Oxetanone, 4,4-bis(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40169165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4-BIS(TRIFLUOROMETHYL)-2-OXETANONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/64CT3S6EF9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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